Cas no 61963-65-3 (2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro-)

• Product Name: 2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro-
• CAS No: 61963-65-3
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 462196
• PubChem ID: 12445371
• Update Time: 2025-04-19

2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-(2,5-dimethoxyphenyl)-3-nitro-
• N-(2,5-dimethoxyphenyl)-3-nitropyridin-2-amine
• DTXSID80498542
• 61963-65-3

• Inchi： 1S/C13H13N3O4/c1-19-9-5-6-12(20-2)10(8-9)15-13-11(16(17)18)4-3-7-14-13/h3-8H,1-2H3,(H,14,15)
• InChI Key： QRXGVVARWBRNNJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NC1C(=CC=CN=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 275.09069
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• PSA: 86.52